N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide

• Molecular Formula: C14H12N4O4S
• Molecular Weight: 332.34 g/mol
• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H12N4O4S/c1-8-6-11(18-22-8)15-12(20)7-23-14-17-16-13(21-14)9-2-4-10(19)5-3-9/h2-6,16H,7H2,1H3,(H,15,18,20)
• InChI Key: IHCZGFOPAWYFAA-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=NO1)NC(=O)CSC2=NNC(=C3C=CC(=O)C=C3)O2

Description

N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized using a specific method that involves several steps. The mechanism of action of this compound is not fully understood, but it has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide is not fully understood. However, it has been shown to modulate various signaling pathways, including the NF-κB and Nrf2 pathways. It has also been shown to inhibit the production of reactive oxygen species and pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide has various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death. It has also been shown to improve cognitive function and motor performance in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide in lab experiments is its potential as a therapeutic agent for various diseases. It also has anti-inflammatory and antioxidant effects, which can be useful in studying the mechanisms of these processes. However, one limitation is the complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the study of N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer, Parkinson's disease, and Alzheimer's disease. Another direction is to study its effects on other signaling pathways and cellular processes. Additionally, the development of more efficient and cost-effective synthesis methods could facilitate further research on this compound.

Synthesis Methods

The synthesis of N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide involves several steps. The first step is the synthesis of 2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-thiol, which is then reacted with 5-methyl-1,2-oxazole-3-carboxylic acid to form N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide. The synthesis method is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide has potential applications in scientific research. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects. It has also been studied for its potential as a therapeutic agent for various diseases, including cancer, Parkinson's disease, and Alzheimer's disease.